Cas no 1550333-51-1 (5-(2,2-dimethylpropyl)-4-phenyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2,2-dimethylpropyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
• CAS No: 1550333-51-1
• MF: C₁₃H₁₇N₃S
• MW: 247.359181165695
• CID: 5296596
• PubChem ID: 113300518
• Update Time: 2025-06-08

5-(2,2-dimethylpropyl)-4-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 1550333-51-1
• 5-(2,2-dimethylpropyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
• EN300-782237

• Inchi： 1S/C13H17N3S/c1-13(2,3)9-11-14-15-12(17)16(11)10-7-5-4-6-8-10/h4-8H,9H2,1-3H3,(H,15,17)
• InChI Key： IOUNSXIKOFDXJM-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC(C)(C)C)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 247.11431873g/mol
• Monoisotopic Mass: 247.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(2,2-dimethylpropyl)-4-phenyl-4H-1,2,4-triazole-3-thiol

Introduction to 5-(2,2-dimethylpropyl)-4-phenyl-4H-1,2,4-triazole-3-thiol (CAS No. 1550333-51-1)

The compound 5-(2,2-dimethylpropyl)-4-phenyl-4H-1,2,4-triazole-3-thiol (CAS No. 1550333-51-1) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic thiol derivative has garnered considerable attention due to its unique structural features and potential applications in drug discovery and therapeutic development. The molecular framework of this compound incorporates a 1,2,4-triazole core, which is a well-documented scaffold in medicinal chemistry, known for its versatility in biological activity. The presence of a phenyl group at the 4-position and a 2,2-dimethylpropyl thiol at the 3-position further enhances its chemical diversity and functional potential.

Recent studies have highlighted the importance of thiol-containing compounds in medicinal chemistry due to their ability to participate in redox reactions and interact with biological targets. The thiol (-SH) moiety in this compound is particularly noteworthy, as it can serve as a nucleophile in various biochemical pathways. This feature makes it a promising candidate for developing novel therapeutic agents targeting oxidative stress-related diseases, such as neurodegenerative disorders and inflammation-based conditions. The 1,2,4-triazole ring itself is known for its stability and ability to engage in hydrogen bonding interactions with biological molecules, which is crucial for drug-receptor binding affinity.

The structural design of 5-(2,2-dimethylpropyl)-4-phenyl-4H-1,2,4-triazole-3-thiol aligns with current trends in drug discovery that emphasize the use of multifunctional scaffolds. The combination of the dimethylpropyl group and the phenyl ring not only contributes to the compound's solubility and metabolic stability but also allows for selective interactions with biological targets. This dual functionality has been explored in recent research as a strategy to enhance drug efficacy while minimizing off-target effects. The compound's potential to modulate enzyme activity and receptor binding has been investigated in several preclinical studies.

In the context of academic research, this compound has been studied for its interaction with various enzymes and proteins involved in metabolic pathways. The thiol group at the 3-position of the triazole ring is particularly interesting because it can form disulfide bonds with other biomolecules, which is relevant in cellular signaling processes. Disulfide bond formation has been implicated in numerous biological functions, including stress response mechanisms and protein folding. The study of such interactions may provide insights into developing drugs that can modulate these processes for therapeutic benefit.

One of the most compelling aspects of 5-(2,2-dimethylpropyl)-4-phenyl-4H-1,2,4-triazole-3-thiol is its potential application in addressing unmet medical needs. For instance, researchers have explored its role in developing treatments for infectious diseases by targeting bacterial enzymes that are essential for pathogen survival. The compound's ability to disrupt bacterial metabolic pathways while maintaining selectivity against human enzymes makes it an attractive candidate for further development. Additionally, its structural features suggest that it may have applications in anti-inflammatory therapies by inhibiting key inflammatory mediators.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the dimethylpropyl group at the 3-position requires precise control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the phenyl ring at the 4-position necessitates careful selection of coupling reagents and catalysts to achieve optimal results. These synthetic challenges highlight the complexity involved in developing novel heterocyclic compounds like this one.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand how 5-(2,2-dimethylpropyl)-4-phenyl-4H-1,2,4-triazole-3-thiol interacts with biological targets at an atomic level. These studies have provided valuable insights into optimizing its pharmacokinetic properties and improving binding affinity. For example, virtual screening techniques have been used to identify potential binding pockets on target proteins where this compound can dock effectively. Such computational approaches are increasingly integral to drug discovery pipelines due to their efficiency and ability to predict biological activity accurately.

The pharmacological profile of this compound has been evaluated through various experimental assays designed to assess its bioactivity across different disease models. Initial findings suggest that it exhibits promising properties as an inhibitor of certain enzymes implicated in cancer progression. By targeting specific enzymatic pathways involved in cell proliferation and survival, this compound may offer a new therapeutic strategy against malignancies while potentially reducing side effects associated with conventional chemotherapies.

In conclusion,5-(2,2-dimethylpropyl)-4-phenyl-4H-1,2,4-triazole-3-thiol (CAS No. 1550333-51-1) represents a significant contribution to pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its molecular design incorporates elements that make it suitable for addressing various medical conditions through modulating biological pathways involving thiol-containing molecules or triazole scaffolds. As research continues into its pharmacological properties,this compound holds promise as a lead structure for developing novel drugs that could improve patient outcomes significantly.